2-methyl-1-{oxo[4-(4-phenyl-1H-pyrazol-5-yl)piperidin-1-yl]acetyl}piperidine

• IUPAC Name: 1-(2-methylpiperidin-1-yl)-2-[4-(4-phenyl-1H-pyrazol-5-yl)piperidin-1-yl]ethane-1,2-dione
• InChI: InChI=1S/C22H28N4O2/c1-16-7-5-6-12-26(16)22(28)21(27)25-13-10-18(11-14-25)20-19(15-23-24-20)17-8-3-2-4-9-17/h2-4,8-9,15-16,18H,5-7,10-14H2,1H3,(H,23,24)
• InChI Key: GRRQFUPCOYOGHD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)C(=O)N2CCC(CC2)C3=C(C=NN3)C4=CC=CC=C4
• Molecular Formula: C22H28N4O2
• Molecular Weight: 380.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a pyrazole ring and a piperidine ring. Pyrazoles are a class of organic compounds with a five-membered aromatic ring, and they are known for their wide range of chemical and biological properties. Piperidine is a heterocyclic organic compound, which is an important structural motif in many pharmaceuticals and natural products.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole and piperidine rings would likely contribute to the compound’s overall stability and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is highly dependent on the compound’s structure and properties.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data on this compound, it’s difficult to provide a detailed safety and hazards analysis.

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. For example, if it shows promising biological activity, it could be further developed as a pharmaceutical.